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Compound of Interest

Compound Name: Apritone

CAS No.: 68133-79-9

Cat. No.: B1237439

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and physicochemical properties of Apritone. It includes detailed experimental protocols for its

synthesis and for assessing its biological activity related to bacterial membrane permeability. All

quantitative data is presented in structured tables, and logical workflows are visualized using

Graphviz diagrams.

Chemical Identity and Structure
Apritone, known chemically as 2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]cyclopentan-1-one, is a

synthetic fragrance ingredient valued for its characteristic ripe apricot and peach aroma.[1][2]

Its chemical structure consists of a five-membered cyclopentanone ring substituted with a ten-

carbon geranyl-derived side chain that contains two double bonds.[2] The trans, or (E)-isomer,

is the form predominantly used in the fragrance industry.

Table 1: Chemical Identifiers for Apritone
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Identifier Value

IUPAC Name
2-[(2E)-3,7-dimethylocta-2,6-dien-1-

yl]cyclopentan-1-one

CAS Number 68133-79-9

Molecular Formula C₁₅H₂₄O[3]

Molecular Weight 220.35 g/mol [3]

Canonical SMILES CC(=CCCC(=CCC1CCCC1=O)C)C

Isomeric SMILES CC(=CCC/C(=C/CC1CCCC1=O)/C)C

InChI

InChI=1S/C15H24O/c1-12(2)6-4-7-13(3)10-11-

14-8-5-9-15(14)16/h6,10,14H,4-5,7-9,11H2,1-

3H3/b13-10+

InChIKey ZNSALEJHPSBXDK-JLHYYAGUSA-N

Physicochemical and Spectroscopic Data
Apritone is a colorless to pale yellow liquid with a fruity odor.[3][4] It is insoluble in water but

soluble in alcohol.[3][4] A summary of its key physicochemical properties is provided in Table 2.

Table 2: Physicochemical Properties of Apritone
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Property Value

Appearance Colorless to pale yellow liquid[3][4]

Boiling Point 310.79 °C (EPI 4.0)[3]

Flash Point 282 °F (CC)[3]

Density 0.911 - 0.916 g/cm³ @ 25 °C[5]

Refractive Index 1.482 - 1.489 @ 20 °C[5]

Vapor Pressure 0.0009 mmHg @ 20 °C[3]

log P 5.15

Solubility Insoluble in water; soluble in alcohol[3][4]

Spectroscopic Analysis
Detailed spectroscopic data is crucial for the unequivocal identification and characterization of

Apritone.

Infrared (IR) Spectroscopy: The IR spectrum of Apritone would exhibit a strong absorption

band characteristic of a ketone carbonyl group (C=O) around 1740 cm⁻¹. Other significant

peaks would include those for C-H stretching of alkanes (around 2850-2960 cm⁻¹) and alkenes

(=C-H stretching around 3020-3100 cm⁻¹), and C=C stretching of the alkene groups (around

1650 cm⁻¹).[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would be complex, with signals corresponding to the

various protons in the cyclopentanone ring and the geranyl side chain. Key signals would

include those for the vinyl protons on the two double bonds and the methyl groups.

¹³C NMR: The carbon NMR spectrum would show distinct signals for the carbonyl carbon (in

the range of 205-220 ppm), the sp² carbons of the double bonds (around 110-150 ppm), and

the sp³ carbons of the cyclopentanone ring and the alkyl chain (in the aliphatic region).[7][8]
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Mass Spectrometry (MS): The mass spectrum of Apritone would show a molecular ion peak

(M⁺) at m/z 220. The fragmentation pattern would be complex due to the presence of the

ketone and the alkene functionalities, with characteristic losses of alkyl fragments from the side

chain.[9][10][11][12]

Synthesis of Apritone
A general method for the synthesis of 2-substituted cyclopentanones, which can be adapted for

Apritone, involves the alkylation of a cyclopentanone-2-carboxylic ester followed by hydrolysis

and decarboxylation.[13]

Experimental Protocol: Synthesis of 2-Alkyl-
Cyclopentanone (General Procedure)
This protocol is based on a general method for the preparation of 2-substituted

cyclopentanones and would need to be optimized for the specific synthesis of Apritone using a

suitable geranyl halide.

Formation of the Cyclopentanone-2-carboxylic Ester Salt: An adipic ester is reacted with an

alkoxide (e.g., sodium methoxide) in an inert solvent (e.g., toluene). The alcohol formed

during the reaction is removed by distillation.[13]

Alkylation: The resulting salt of the cyclopentanone-2-carboxylic ester is then alkylated

without isolation by adding an appropriate alkylating agent, such as geranyl bromide or

geranyl chloride.[13]

Hydrolysis and Decarboxylation: After the alkylation is complete, the inert solvent is distilled

off. A strong aqueous acid (e.g., sulfuric acid) is added to the residue, and the mixture is

refluxed. This step hydrolyzes the ester and promotes decarboxylation to yield the 2-

substituted cyclopentanone.[13]

Isolation and Purification: The final product, Apritone, can be isolated from the reaction

mixture by azeotropic distillation.[13] Further purification can be achieved by distillation or

column chromatography.
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Caption: General synthesis workflow for 2-substituted cyclopentanones.

Biological Activity: Enhancement of Bacterial
Membrane Permeability
Apritone has been shown to enhance the susceptibility of bacteria, such as Staphylococcus

aureus and Escherichia coli, to certain antibiotics.[14] This effect is attributed to its ability to

disrupt the cytoplasmic membrane, thereby increasing its permeability to other antimicrobial

compounds.[1][14]

Experimental Protocols
The following protocols are based on the study by Brehm-Stecher and Johnson (2003).[14]

Prepare agar plates seeded with the test bacterium (e.g., Staphylococcus aureus).

Apply paper disks impregnated with a standard amount of an antibiotic (e.g., ciprofloxacin,

clindamycin, erythromycin, gentamicin, tetracycline, or vancomycin) to the surface of the

agar.[15]

To test the effect of Apritone, incorporate it into the agar at various concentrations.
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Incubate the plates under appropriate conditions.

Measure the diameter of the zone of inhibition around each antibiotic disk. An increased

zone of inhibition in the presence of Apritone indicates enhanced antibiotic susceptibility.

This assay uses the fluorescent dye ethidium bromide, which is generally impermeant to cells

with intact membranes but fluoresces upon intercalating with DNA inside cells with

compromised membranes.[16][17][18][19][20]

Grow the test bacterium (e.g., Lactobacillus fermentum) to a specific cell density in a suitable

broth medium.[14]

Harvest the cells by centrifugation, wash them, and resuspend them in a neutral phosphate

buffer to a concentration of approximately 10⁷ CFU/mL.[14]

Treat the cell suspension with Apritone (e.g., at a final concentration of 0.5 mM) and

ethidium bromide (e.g., 15 µM).[14] A control group should be treated with the solvent for

Apritone (e.g., ethanol) instead.

Incubate the suspensions at room temperature (e.g., 25°C).[14]

At various time points (e.g., 0, 5, and 40 minutes), analyze the fluorescence of the cell

suspension using a flow cytometer. An increase in fluorescence in the Apritone-treated cells

compared to the control indicates an increase in membrane permeability.[1][14]
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Caption: Experimental workflow to determine the effect of Apritone on bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2774284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2774284/
https://journals.asm.org/doi/10.1128/mbio.00840-16
https://experiments.springernature.com/articles/10.1007/978-1-0716-1460-0_9
https://experiments.springernature.com/articles/10.1007/978-1-0716-1460-0_9
https://www.benchchem.com/product/b1237439/docs#an-in-depth-technical-guide-to-the-chemical-structure-of-apritone
https://www.benchchem.com/product/b1237439/docs#an-in-depth-technical-guide-to-the-chemical-structure-of-apritone
https://www.benchchem.com/product/b1237439/docs#an-in-depth-technical-guide-to-the-chemical-structure-of-apritone
https://www.benchchem.com/product/b1237439/docs#an-in-depth-technical-guide-to-the-chemical-structure-of-apritone
https://www.benchchem.com/product/b1237439?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

